Cas no 817172-36-4 (3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid)

• Product Name: 3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid
• CAS No: 817172-36-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD03788958
• CID: 1805638
• PubChem ID: 2758243
• Update Time: 2025-04-21

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Diethyl-1,2-oxazol-4-yl)propanoic acid
• 3-(3,5-DIETHYL-ISOXAZOL-4-YL)-PROPIONIC ACID
• STK893496
• 3-(3,5-diethylisoxazol-4-yl)propanoic acid
• G50208
• AKOS001476293
• EN300-89892
• MFCD03788958
• 817172-36-4
• CS-0263780
• 3-(3,5-diethylisoxazol-4-yl)propanoicacid
• VS-07121
• 3-(3,5-diethyl-isoxazol-4-yl)-propionic acid, AldrichCPR
• 3-(3,5-diethyl-4-isoxazolyl)propanoic acid
• 3-(diethyl-1,2-oxazol-4-yl)propanoic acid
• BBL020806
• 3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid

• MDL： MFCD03788958
• Inchi： 1S/C10H15NO3/c1-3-8-7(5-6-10(12)13)9(4-2)14-11-8/h3-6H2,1-2H3,(H,12,13)
• InChI Key： BFFMGIUIZIEVHS-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(CC)=N1)CCC(=O)O

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 1.81660

3-(3,5-diethyl-1,2-oxazol-4-yl)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles